N-dibenzo[b,d]furan-3-yl-1-naphthamide

• IUPAC Name: N-dibenzofuran-3-ylnaphthalene-1-carboxamide
• InChI: InChI=1S/C23H15NO2/c25-23(20-10-5-7-15-6-1-2-8-17(15)20)24-16-12-13-19-18-9-3-4-11-21(18)26-22(19)14-16/h1-14H,(H,24,25)
• InChI Key: NILDCFLWCZIRIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5O4
• Molecular Formula: C23H15NO2
• DSSTOX Substance ID: DTXSID50387156
• Molecular Weight: 337.4 g/mol
• CAS RN: 6046-36-2

Description

N-dibenzo[b,d]furan-3-yl-1-naphthamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. The purpose of

Mechanism of Action

The mechanism of action of N-dibenzo[b,d]furan-3-yl-1-naphthamide is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting protein kinases, which are enzymes that play a critical role in cell signaling and regulation. By inhibiting protein kinases, N-dibenzo[b,d]furan-3-yl-1-naphthamide may interfere with various cellular processes, leading to its observed biological activities.
Biochemical and Physiological Effects:
N-dibenzo[b,d]furan-3-yl-1-naphthamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and viruses, indicating its potential as an anticancer and antiviral agent. It has also been found to possess antibacterial activity against Gram-positive bacteria. In addition, N-dibenzo[b,d]furan-3-yl-1-naphthamide has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-dibenzo[b,d]furan-3-yl-1-naphthamide has several advantages for lab experiments. It is relatively easy to synthesize using simple and inexpensive starting materials. It is also stable under a wide range of conditions, making it suitable for various experimental protocols. However, this compound has some limitations, including its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

N-dibenzo[b,d]furan-3-yl-1-naphthamide has several potential future directions for research. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the elucidation of its mechanism of action, which may lead to the discovery of new therapeutic targets and the development of more potent analogs. Furthermore, the application of N-dibenzo[b,d]furan-3-yl-1-naphthamide in materials science and nanotechnology may open up new avenues for the development of novel materials and devices.

Synthesis Methods

The synthesis of N-dibenzo[b,d]furan-3-yl-1-naphthamide can be achieved using different methods. One of the most common methods is the reaction of 1-naphthylamine with dibenzo[b,d]furan-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified using column chromatography to obtain the desired product.

Scientific Research Applications

N-dibenzo[b,d]furan-3-yl-1-naphthamide has been extensively studied for its potential applications in different fields. In medicinal chemistry, this compound has been found to exhibit anticancer, antiviral, and antibacterial properties. It has also been studied for its potential as a protein kinase inhibitor and a modulator of the immune system. In materials science, N-dibenzo[b,d]furan-3-yl-1-naphthamide has been used as a building block for the synthesis of organic semiconductors and as a dopant for the modification of the properties of polymers.